3-Amino-1-(2,4-dichlorophenyl)piperidin-2-one
Overview
Description
“3-Amino-1-(2,4-dichlorophenyl)piperidin-2-one” is a chemical compound with the CAS Number: 1343656-29-0 . It has a molecular weight of 259.13 . The compound is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “3-Amino-1-(2,4-dichlorophenyl)piperidin-2-one” is 1S/C11H12Cl2N2O/c12-7-3-4-10 (8 (13)6-7)15-5-1-2-9 (14)11 (15)16/h3-4,6,9H,1-2,5,14H2 .Physical And Chemical Properties Analysis
“3-Amino-1-(2,4-dichlorophenyl)piperidin-2-one” is a powder at room temperature . The compound is stable under normal shipping temperatures .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “3-Amino-1-(2,4-dichlorophenyl)piperidin-2-one”:
Development of PROTACs
This compound serves as a functionalized cereblon ligand for the development of Thalidomide-based PROTACs (Proteolysis Targeting Chimeras). It allows rapid conjugation with carboxyl linkers due to the presence of an amine group via peptide coupling reactions and is amenable for linker attachment via reductive amination. It’s a basic building block for making protein degrader libraries .
Synthesis of Anti-depressant Molecules
The compound has been utilized in the synthesis of anti-depressant molecules, particularly in asymmetric transfer hydrogenation (ATH) reactions mediated by dynamic kinetic resolution to produce specific alcohols with antidepressant properties .
Pharmaceutical Testing
It is available for purchase for pharmaceutical testing, indicating its use as a high-quality reference standard for accurate results in drug development and other pharmaceutical research .
Bone Anabolic Agents
Continued investigation into the SAR (Structure-Activity Relationship) of related compounds suggests potential applications in developing orally available bone anabolic agents, with modifications to the piperidine derivatives to include polar functional groups .
Trypanocidal Research
There is potential trypanocidal effect research involving synthetic derivatives of related compounds, indicating possible applications in studying treatments for trypanosomiasis .
Safety And Hazards
properties
IUPAC Name |
3-amino-1-(2,4-dichlorophenyl)piperidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12Cl2N2O/c12-7-3-4-10(8(13)6-7)15-5-1-2-9(14)11(15)16/h3-4,6,9H,1-2,5,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMCVLBNRWIHJCL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(=O)N(C1)C2=C(C=C(C=C2)Cl)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-(2,4-dichlorophenyl)piperidin-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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